Cas no 80911-54-2 (4-(4-Ethoxycarbonylphenyl)benzoic acid)

• Product Name: 4-(4-Ethoxycarbonylphenyl)benzoic acid
• CAS No: 80911-54-2
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD18312687
• CID: 2802910
• PubChem ID: 53218413
• Update Time: 2025-05-19

4-(4-Ethoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-ETHOXYCARBONYLPHENYL)BENZOIC ACID
• 4'-(Ethoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid
• 4'-(Ethoxycarbonyl)-[1,1'-biphenyl]-4-carboxylic acid
• MFCD18312687
• 4-(4-Ethoxycarbonylphenyl)benzoic acid, 95%
• 80911-54-2
• DTXSID20683354
• 4-(4-Ethoxycarbonylphenyl)benzoic acid

• MDL： MFCD18312687
• Inchi： 1S/C16H14O4/c1-2-20-16(19)14-9-5-12(6-10-14)11-3-7-13(8-4-11)15(17)18/h3-10H,2H2,1H3,(H,17,18)
• InChI Key： CWZIPLZBQWIZGD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 270.08920892Da
• Monoisotopic Mass: 270.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-Ethoxycarbonylphenyl)benzoic acid

Professional Introduction to 4-(4-Ethoxycarbonylphenyl)benzoic Acid (CAS No. 80911-54-2)

4-(4-Ethoxycarbonylphenyl)benzoic acid, identified by its CAS number 80911-54-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and applications in medicinal chemistry. The presence of the ethoxycarbonyl group at the para position of the phenyl ring enhances its reactivity and utility in various synthetic pathways.

The structural features of 4-(4-Ethoxycarbonylphenyl)benzoic acid make it a valuable intermediate in the synthesis of more complex molecules. Its benzoic acid core is a well-documented pharmacophore, contributing to its potential as a precursor in drug development. The ethoxycarbonyl moiety, on the other hand, provides a site for further functionalization, enabling the creation of novel derivatives with tailored properties.

In recent years, there has been growing interest in benzoic acid derivatives due to their reported pharmacological effects. Studies have highlighted their roles in modulating various biological pathways, including anti-inflammatory, antioxidant, and antimicrobial activities. The compound 4-(4-Ethoxycarbonylphenyl)benzoic acid has been explored in several research contexts, particularly for its potential in designing new therapeutic agents.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The ethoxycarbonyl group can undergo various reactions such as condensation, hydrolysis, and esterification, making it a versatile building block for constructing more complex molecular architectures. This flexibility has made it a preferred choice for chemists working on the development of novel organic compounds.

The pharmaceutical industry has shown particular interest in benzoic acid derivatives due to their favorable pharmacokinetic properties. These compounds often exhibit good solubility and bioavailability, which are crucial factors for drug efficacy. Additionally, their structural similarity to known active pharmaceutical ingredients (APIs) makes them attractive candidates for further development.

Recent advancements in computational chemistry have also contributed to the exploration of 4-(4-Ethoxycarbonylphenyl)benzoic acid. Molecular modeling studies have been employed to predict its interactions with biological targets, providing insights into its potential therapeutic applications. These computational approaches have helped researchers design more effective derivatives by optimizing key structural features.

In the context of drug discovery, the compound has been investigated for its potential role in treating various diseases. For instance, studies have suggested that benzoic acid derivatives may have anti-cancer properties by inhibiting key enzymes involved in tumor growth. The specific arrangement of functional groups in 4-(4-Ethoxycarbonylphenyl)benzoic acid may contribute to such effects by modulating cellular signaling pathways.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors. Common synthetic routes include Friedel-Crafts acylation followed by esterification or hydrolysis steps. These processes highlight the compound's importance as a synthetic intermediate and demonstrate its accessibility for further chemical manipulation.

The safety and handling of 4-(4-Ethoxycarbonylphenyl)benzoic acid are also critical considerations in industrial and laboratory settings. While it is not classified as a hazardous material under standard regulations, proper handling procedures should be followed to ensure safety and prevent contamination. Storage conditions should be controlled to maintain stability and prevent degradation.

The environmental impact of this compound is another area of interest. Benzoic acid derivatives are generally biodegradable and do not pose significant environmental risks when handled responsibly. However, their persistence in certain ecosystems should be monitored to assess long-term effects.

In conclusion, 4-(4-Ethoxycarbonylphenyl)benzoic acid (CAS No. 80911-54-2) is a multifaceted compound with significant applications in pharmaceutical chemistry and bioorganic synthesis. Its structural features and reactivity make it a valuable intermediate for developing novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern drug discovery efforts.